N-[3-[3-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)-4-methylpiperazin-1-yl]-3-oxopropyl]prop-2-enamide

• IUPAC Name: N-[3-[3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-4-methylpiperazin-1-yl]-3-oxopropyl]prop-2-enamide
• InChI: InChI=1S/C16H23N5O3/c1-3-13(22)17-7-6-14(23)21-9-8-20(2)12(10-21)16-18-15(19-24-16)11-4-5-11/h3,11-12H,1,4-10H2,2H3,(H,17,22)
• InChI Key: MKMJGMVYTWZMSR-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1C2=NC(=NO2)C3CC3)C(=O)CCNC(=O)C=C
• Molecular Formula: C16H23N5O3
• Molecular Weight: 333.39 g/mol

Description

The compound “N-[3-[3-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)-4-methylpiperazin-1-yl]-3-oxopropyl]prop-2-enamide” is a derivative of 1,2,4-oxadiazole. Oxadiazoles are five-membered heterocyclic molecules possessing two carbon, two nitrogen, and one oxygen atom. They have been successfully utilized as an essential part of the pharmacophore or as a flat, aromatic linker to place required substituents as per potential applications.

Synthesis Analysis

The synthesis of 1,2,4-oxadiazoles, such as the compound , often involves the O-acylation of an amidoxime with an acyl chloride, an anhydride, or an activated carboxylic acid in a suitable solvent, followed by cyclocondensation of the O-acylamidoxime to 1,2,4-oxadiazole.

Molecular Structure Analysis

The molecular structure of 1,2,4-oxadiazoles, including the compound , is characterized by a five-membered heterocyclic ring system consisting of two nitrogen atoms, one oxygen atom, and two carbon atoms. Conformational studies indicate free rotation around the oxadiazole bond.

Chemical Reactions Analysis

The chemical reactions involving 1,2,4-oxadiazoles are diverse and depend on the substituents present in the molecule. The presence of the two carbon atoms allows two substituents in the oxadiazole ring, whose positions cause differences in their properties due to variation in the electronic environment.

Physical And Chemical Properties Analysis

The physical and chemical properties of 1,2,4-oxadiazoles, including the compound , are influenced by the presence of the two nitrogen atoms and one oxygen atom in the ring structure. Oxadiazoles possess hydrogen bond acceptor properties owing to electronegativities of nitrogen and oxygen.

Mechanism of Action

The mechanism of action of 1,2,4-oxadiazoles, including the compound , can vary widely depending on the specific biological target. For example, some 1,2,4-oxadiazole derivatives have been recognized as selective inhibitors of human carbonic anhydrase isoforms related to cancer therapy.

Future Directions

The future directions for research on 1,2,4-oxadiazoles, including the compound , could involve the development of novel efficient and convenient methods for synthesis of 1,2,4-oxadiazoles with diverse periphery functionalities. This could lead to the discovery of new chemical entities with potential anti-infective activity.